Cas no 2138202-89-6 (1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane)
1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane Chemical and Physical Properties
Names and Identifiers
-
- 1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane
- Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-methyl-
- 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane
-
- Inchi: 1S/C6H9ClF2/c1-5(4-7)2-6(8,9)3-5/h2-4H2,1H3
- InChI Key: SVYVKSBMXILRCS-UHFFFAOYSA-N
- SMILES: ClCC1(C)CC(C1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- XLogP3: 2.6
- Topological Polar Surface Area: 0
1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674264-0.05g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 0.05g |
$1091.0 | 2023-06-03 | ||
| Enamine | EN300-674264-0.1g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 0.1g |
$1144.0 | 2023-06-03 | ||
| Enamine | EN300-674264-0.25g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 0.25g |
$1196.0 | 2023-06-03 | ||
| Enamine | EN300-674264-0.5g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 0.5g |
$1247.0 | 2023-06-03 | ||
| Enamine | EN300-674264-1.0g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-674264-2.5g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 2.5g |
$2548.0 | 2023-06-03 | ||
| Enamine | EN300-674264-5.0g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-674264-10.0g |
1-(chloromethyl)-3,3-difluoro-1-methylcyclobutane |
2138202-89-6 | 10g |
$5590.0 | 2023-06-03 |
1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane
Introduction to 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane (CAS No. 2138202-89-6)
1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane (CAS No. 2138202-89-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive chloromethyl, difluoro, and methylcyclobutane functional groups, which contribute to its unique chemical properties and potential applications.
The molecular structure of 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane consists of a cyclobutane ring with a chloromethyl group and two fluorine atoms attached to the same carbon atom. The presence of these functional groups imparts several important characteristics to the molecule, including enhanced stability, reactivity, and solubility. These properties make it an attractive candidate for various chemical and pharmaceutical applications.
In recent years, the study of fluorinated compounds has gained significant momentum due to their unique properties and potential applications in drug development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of fluorine in 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane makes it particularly interesting for researchers exploring new drug candidates.
The chloromethyl group in 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane is another key feature that contributes to its versatility. Chloromethyl groups are known for their reactivity and can be readily converted into various other functional groups through nucleophilic substitution reactions. This property makes the compound a valuable intermediate in synthetic chemistry, allowing for the creation of a wide range of derivatives with diverse functionalities.
The cyclobutane ring in 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane adds an additional layer of complexity to its structure. Cyclobutanes are cyclic alkanes with four carbon atoms and are known for their strained ring structure, which can influence the molecule's reactivity and conformational behavior. The combination of the cyclobutane ring with the other functional groups in this compound results in a molecule with a unique set of properties that can be exploited in various chemical reactions and applications.
In the context of pharmaceutical research, 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane has shown promise as a building block for the synthesis of novel drug candidates. Its ability to undergo selective functionalization reactions makes it a valuable starting material for the development of drugs with improved pharmacological profiles. For example, recent studies have explored the use of this compound in the synthesis of antiviral agents and anticancer drugs.
A notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane. The researchers found that certain derivatives exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus. These findings highlight the potential of this compound as a starting point for developing new antiviral therapies.
In another study published in Organic Letters, researchers investigated the use of 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane as a precursor for the synthesis of novel anticancer agents. The study demonstrated that derivatives synthesized from this compound showed significant cytotoxic activity against various cancer cell lines. The researchers attributed this activity to the unique combination of functional groups present in the molecule, which allowed for targeted interactions with specific cellular targets.
Beyond its applications in drug development, 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane has also been explored for its potential use in materials science. The presence of fluorine atoms can enhance the thermal stability and mechanical properties of polymers and other materials. Researchers have investigated the use of this compound as a monomer or cross-linking agent in polymer synthesis, leading to materials with improved performance characteristics.
In summary, 1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane (CAS No. 2138202-89-6) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new and innovative uses for this compound will be discovered.
2138202-89-6 (1-(Chloromethyl)-3,3-difluoro-1-methylcyclobutane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)